Cas no 2344685-12-5 (3-(Bromomethyl)-5-(2-methylpropyl)-1,2-oxazole)

• Product Name: 3-(Bromomethyl)-5-(2-methylpropyl)-1,2-oxazole
• CAS No: 2344685-12-5
• MF: C₈H₁₂BrNO
• MW: 218.090981483459
• CID: 5787775
• PubChem ID: 139022738
• Update Time: 2023-12-26

3-(Bromomethyl)-5-(2-methylpropyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 2344685-12-5
• 3-(Bromomethyl)-5-(2-methylpropyl)-1,2-oxazole
• EN300-6526719

• Inchi： 1S/C8H12BrNO/c1-6(2)3-8-4-7(5-9)10-11-8/h4,6H,3,5H2,1-2H3
• InChI Key： CJNSYQJMTHBUJB-UHFFFAOYSA-N
• SMILES： BrCC1C=C(CC(C)C)ON=1

Computed Properties

• Exact Mass: 217.01023g/mol
• Monoisotopic Mass: 217.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų